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Compound of Interest

Compound Name: Nanangenine F

Cat. No.: B10823458 Get Quote

Date of Issue: November 8, 2025

Prepared for: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Nanangenine F, a drimane sesquiterpene fungal metabolite. The following procedures are

based on the Safety Data Sheet (SDS) provided by the manufacturer and general laboratory

safety guidelines.

Chemical and Safety Data
Nanangenine F is not classified as a hazardous substance according to the Globally

Harmonized System (GHS).[1] It presents no significant health, fire, or reactivity hazards.[1]
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Property Value Reference

Chemical Name

(1R,4R,4aR,5R,8aS)-4-formyl-

4,5-dihydroxy-3,4a,8,8-

tetramethyl-1,4,4a,5,6,7,8,8a-

octahydronaphthalen-1-yl

hexanoate

[1]

Molecular Formula C₂₁H₃₄O₅ [2]

Formula Weight 366.5 g/mol [2]

Appearance Solid [2]

GHS Classification Not classified [1]

Hazard Pictograms None [1]

Signal Word None [1]

Hazard Statements None [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Flammability Product is not flammable [1]

Explosion Hazard
Product does not present an

explosion hazard
[1]

Experimental Protocols
No specific experimental protocols are required for the disposal of Nanangenine F due to its

non-hazardous nature. The primary disposal method is mechanical collection and disposal as

non-hazardous solid waste.

Disposal Procedures
The recommended procedure for the disposal of Nanangenine F is straightforward, focusing

on preventing its release into the environment.
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Step 1: Personal Protective Equipment (PPE)

While Nanangenine F is not classified as hazardous, it is recommended to wear standard

laboratory PPE, including:

Safety glasses

Gloves

Lab coat

Step 2: Containment and Collection

For spills or residual product, collect the solid material mechanically.[1]

Use a scoop, spatula, or other suitable instrument to transfer the solid into a designated

waste container.

Avoid generating dust. If dust is generated, use appropriate respiratory protection.

Step 3: Waste Container Labeling

The waste container should be clearly labeled as "Non-Hazardous Solid Waste" and may

also be labeled with "Nanangenine F" for clear identification.

Step 4: Final Disposal

Dispose of the container with other non-hazardous laboratory solid waste.

Crucially, do not allow Nanangenine F to enter sewers or surface and ground water.[1]

Emergency Procedures
In the event of accidental release or exposure, the following measures should be taken:
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Situation Procedure Reference

Inhalation
Move to fresh air. Consult a

doctor if complaints arise.
[1]

Skin Contact

The product does not generally

irritate the skin. Wash with

soap and water as a

precaution.

[1]

Eye Contact
Rinse opened eye for several

minutes under running water.
[1]

Ingestion
If symptoms persist, consult a

doctor.
[1]

Visualization of Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Nanangenine F.
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Start: Nanangenine F for Disposal

Step 1: Don Personal Protective Equipment (PPE)
(Gloves, Safety Glasses, Lab Coat)

Assess Spill or Waste

Step 2: Mechanically Collect Solid Waste
(e.g., with a spatula)

Step 3: Place in a Labeled Container
'Non-Hazardous Solid Waste'

Is disposal route to sewer or waterway?

Step 4: Dispose as Non-Hazardous Solid Waste

No

PROHIBITED:
Do not allow to enter sewers,

surface or ground water.

Yes

End of Disposal Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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